Cas no 1805649-18-6 (2-Chloro-5-nitropyridine-3-acetic acid)

• Product Name: 2-Chloro-5-nitropyridine-3-acetic acid
• CAS No: 1805649-18-6
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4903060
• Update Time: 2025-06-08

2-Chloro-5-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitropyridine-3-acetic acid

• Inchi： 1S/C7H5ClN2O4/c8-7-4(2-6(11)12)1-5(3-9-7)10(13)14/h1,3H,2H2,(H,11,12)
• InChI Key： OXAGWLZCMWROLS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Additional information on 2-Chloro-5-nitropyridine-3-acetic acid

Introduction to 2-Chloro-5-nitropyridine-3-acetic acid (CAS No. 1805649-18-6)

2-Chloro-5-nitropyridine-3-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805649-18-6, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, featuring a pyridine core substituted with chloro and nitro functional groups, along with an acetic acid moiety at the third position, exhibits unique chemical properties that make it valuable in various synthetic pathways. Its structure not only contributes to its reactivity but also opens up diverse possibilities for further functionalization, making it a cornerstone in the development of novel molecules.

The utility of 2-Chloro-5-nitropyridine-3-acetic acid stems from its ability to participate in nucleophilic substitution reactions, cross-coupling reactions, and other transformations that are pivotal in constructing more complex molecular architectures. In recent years, advancements in synthetic methodologies have highlighted its role in the preparation of biologically active compounds. For instance, it has been employed as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer and inflammatory diseases. The nitro group, in particular, can be reduced to an amine, providing a versatile handle for further derivatization.

Recent studies have demonstrated the compound's significance in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity towards therapeutic targets. A notable example is its use in generating pyridine-based scaffolds that exhibit potent activity against bacterial infections. The chloro substituent at the second position allows for further modifications through palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups. This flexibility has been exploited to create libraries of compounds for high-throughput screening (HTS) campaigns.

The acetic acid functionality at the third position of the pyridine ring adds another layer of reactivity. It can be converted into esters or amides, which are common pharmacophores in drug design. For example, researchers have synthesized derivatives of 2-Chloro-5-nitropyridine-3-acetic acid that incorporate these functionalities to improve solubility and metabolic stability. Such modifications are essential for optimizing pharmacokinetic profiles, ensuring that the drug candidate reaches its target site effectively and remains active for an appropriate duration.

In agrochemical research, 2-Chloro-5-nitropyridine-3-acetic acid has been explored as a building block for herbicides and fungicides. Its structural features allow for interactions with biological targets that disrupt weed or pathogen growth while minimizing harm to crops. The nitro group's electron-withdrawing nature can enhance the lipophilicity of derived compounds, improving their uptake by plants or microbes. Furthermore, the presence of both chloro and acetoxy groups provides multiple points for further chemical manipulation, enabling the fine-tuning of biological activity.

The synthesis of 2-Chloro-5-nitropyridine-3-acetic acid itself is an area of active interest. Modern synthetic approaches often focus on improving yield and selectivity while reducing environmental impact. Catalytic methods have been developed to streamline key transformations, such as nitration and chlorination, which are critical steps in constructing this compound's framework. Additionally, green chemistry principles have been applied to minimize waste and hazardous byproducts, aligning with global efforts to promote sustainable chemical manufacturing.

The versatility of 2-Chloro-5-nitropyridine-3-acetic acid extends beyond pharmaceuticals and agrochemicals. It has found applications in material science, where pyridine-based compounds contribute to the development of advanced materials with unique electronic properties. For instance, derivatives of this compound have been incorporated into organic semiconductors and light-emitting diodes (OLEDs), where their electron-withdrawing characteristics enhance device performance.

In conclusion, 2-Chloro-5-nitropyridine-3-acetic acid (CAS No. 1805649-18-6) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse synthetic transformations, making it indispensable in drug discovery, agricultural chemistry, and materials science. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a valuable asset in the chemical toolbox for years to come.